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Introduction
O-Phenolsulfonic acid, systematically known as 2-hydroxybenzenesulfonic acid, is an

aromatic organic compound with the chemical formula C₆H₆O₄S.[1][2] It is characterized by a

phenol ring substituted at the ortho-position with a sulfonic acid group.[1][2] This structural

arrangement of a hydroxyl and a sulfonic acid group on adjacent carbon atoms of the benzene

ring imparts specific chemical and physical properties that make it a significant intermediate in

various industrial and research applications.[1] These include the synthesis of pharmaceuticals,

dyes, and specialized polymers.[1][3] The proximity of the two functional groups allows for

potential intramolecular interactions that influence its acidity and reactivity.[1] This guide

provides an in-depth overview of the core chemical and physical properties of O-
phenolsulfonic acid, detailed experimental protocols, and a discussion of its biological

significance.

Chemical and Physical Properties
O-Phenolsulfonic acid is a strong acid that typically appears as a yellowish liquid, which may

turn brown upon exposure to air.[4][5] It is hygroscopic and soluble in water and alcohol.[4][6]

The properties of O-phenolsulfonic acid are often reported for a mixture with its para-isomer,

but this guide focuses on the ortho-isomer where specific data is available.

Table 1: Physical Properties of O-Phenolsulfonic Acid
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Property Value References

Molecular Formula C₆H₆O₄S [2][7]

Molecular Weight 174.18 g/mol [2][7]

Appearance
Yellowish liquid, turns brown

on exposure to air
[4][5]

Melting Point 145 °C (decomposes) [2][4][8]

Boiling Point 275.14 °C (rough estimate) [2]

Density (estimate) 1.384 g/cm³ [2]

Solubility Miscible with water and alcohol [2][4]

Table 2: Chemical and Spectroscopic Properties of O-
Phenolsulfonic Acid
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Property Value References

IUPAC Name 2-hydroxybenzenesulfonic acid [7]

CAS Number 609-46-1 [7][8]

pKa (Predicted) -0.60 ± 0.15 [2]

XLogP3 0.9 [2]

Predicted ¹H NMR Data

H-3 7.0 - 7.2 ppm (d, J≈8 Hz) [1]

H-4 7.4 - 7.6 ppm (t, J≈8 Hz) [1]

H-5 6.9 - 7.1 ppm (t, J≈8 Hz) [1]

H-6 7.7 - 7.9 ppm (d, J≈8 Hz) [1]

Predicted ¹³C NMR Data

C-1 (-OH) 155 - 160 ppm [1]

C-2 (-SO₃H) 125 - 130 ppm [1]

C-3 115 - 120 ppm [1]

C-4 130 - 135 ppm [1]

C-5 120 - 125 ppm [1]

C-6 130 - 135 ppm [1]

Predicted FT-IR Data

O-H stretch (phenol) 3200 - 3600 cm⁻¹ (broad) [1]

O-H stretch (sulfonic acid) 2500 - 3000 cm⁻¹ (broad) [1]

C=C stretch (aromatic) 1450 - 1600 cm⁻¹ [1]

S=O stretch 1340 - 1440 cm⁻¹ [1]

C-O stretch (phenol) ~1225 cm⁻¹ [1]

S-O stretch ~1030 cm⁻¹ [1]
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Experimental Protocols
Synthesis of O-Phenolsulfonic Acid via Sulfonation of
Phenol
The primary method for synthesizing phenolsulfonic acid is the direct sulfonation of phenol with

concentrated sulfuric acid. The distribution of ortho and para isomers is highly dependent on

the reaction temperature, demonstrating a classic case of kinetic versus thermodynamic

control.[9][10] At lower temperatures, the formation of o-phenolsulfonic acid is kinetically

favored.[10][11]

Materials:

Phenol (C₆H₅OH)

Concentrated Sulfuric Acid (98% H₂SO₄)

Ice bath

Three-neck flask equipped with a mechanical stirrer, thermometer, and dropping funnel.

Procedure:

In a three-neck flask, place 1.0 mole of phenol.

Cool the flask in an ice bath to maintain a temperature of 25-30°C.[11]

Slowly add 1.05 moles of concentrated sulfuric acid dropwise from the dropping funnel with

continuous and vigorous stirring.[11] Ensure the temperature does not exceed 30°C.[11]

After the complete addition of sulfuric acid, continue stirring the mixture at 25-30°C for at

least 4 hours.[11]

The resulting product is a mixture of o-phenolsulfonic acid (major product, ~76-82% yield)

and p-phenolsulfonic acid.[11][12]
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Synthesis of Phenolsulfonic Acid Isomers.

Separation and Purification of O-Phenolsulfonic Acid
The separation of ortho and para isomers can be achieved by fractional crystallization of their

salts or by chromatographic methods.[1][11]

Protocol for Separation via Fractional Crystallization of Calcium Salts:

Dilute the crude phenolsulfonic acid reaction mixture with water.[11]

Slowly add a slurry of calcium hydroxide [Ca(OH)₂] in water with vigorous stirring until the

solution is neutralized. Excess sulfuric acid will precipitate as calcium sulfate (CaSO₄).[11]

Heat the mixture to approximately 95°C for about two hours to ensure the reaction is

complete.[11][13]

Filter off the precipitated calcium sulfate. The filtrate contains an aqueous solution of calcium

phenolsulfonate isomers.[11][13]

Concentrate the filtrate by evaporation. The less soluble calcium p-phenolsulfonate will

crystallize out first.[11]
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Filter to remove the p-isomer crystals.[1]

Further concentrate the mother liquor and cool to precipitate crystals of calcium o-

phenolsulfonate.[1][11]

The o-phenolsulfonic acid can be regenerated by treating the calcium salt with a

stoichiometric amount of sulfuric acid, followed by filtration of the precipitated calcium

sulfate.

High-Performance Liquid Chromatography (HPLC)
Analysis
HPLC is a common technique for the analysis and quantification of phenolsulfonic acid

isomers.

General Protocol:

Column: A reversed-phase C18 column is often suitable.[1]

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., water with a

small amount of an acid like trifluoroacetic acid or phosphoric acid) and an organic solvent

(e.g., methanol or acetonitrile).[1][14][15][16][17]

Detection: UV detection at a wavelength where both isomers absorb, typically around 280

nm.[1]

Sample Preparation: The sample should be dissolved in the mobile phase or a compatible

solvent and filtered before injection.
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Workflow for Synthesis and Purification.
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Biological Significance and Signaling Pathways
O-Phenolsulfonic acid is recognized as a metabolite of phenol in biological systems.[7][18]

Phenolic compounds, which can be xenobiotics, generally undergo Phase II metabolism to

increase their water solubility for excretion.[18][19] A key reaction in this phase is sulfation,

which is catalyzed by sulfotransferase enzymes.[20][21]

While specific signaling pathways directly involving O-phenolsulfonic acid are not extensively

detailed in the literature, the metabolism of phenolic acids, in general, can influence pathways

related to detoxification and antioxidant responses.[18][19] Some phenolic acids have been

shown to modulate the activity of human phenolsulfotransferases.[20] The biological effects of

phenolic compounds are a subject of ongoing research, particularly concerning their

antioxidant properties and their potential interactions with cellular signaling cascades.[19]
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Phase I Metabolism
(e.g., Cytochrome P450)

Phase II Metabolism
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Direct Sulfation

Hydroxylated
Metabolites

Sulfotransferase
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General Metabolic Pathway of Phenol.

Applications in Research and Drug Development
O-Phenolsulfonic acid serves as a versatile catalyst and intermediate in organic synthesis,

including in the pharmaceutical industry.[3][12] Its strong acidic nature makes it an effective

catalyst for reactions such as esterification and condensation.[3][12] Furthermore, it is a key

component in the synthesis of ion-exchange resins.[22] In drug development, understanding

the metabolic pathways of phenolic compounds, including the formation of sulfonated

metabolites like O-phenolsulfonic acid, is crucial for assessing the bioavailability and

detoxification of drug candidates.[21]

Safety Information
O-Phenolsulfonic acid is a corrosive substance that can cause severe skin burns and eye

damage.[7][23][24][25] It is harmful if swallowed.[23] Appropriate personal protective
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equipment, including gloves, protective clothing, and eye/face protection, should be worn when

handling this chemical.[23][25] Work should be conducted in a well-ventilated area.[25] In case

of contact, affected areas should be rinsed immediately with plenty of water.[23][25]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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